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Compound of Interest

Compound Name: 6-(Benzyloxy)-L-norleucine

CAS No.: 625845-34-3

Cat. No.: B2789768

Get Quote

Executive Summary
6-(Benzyloxy)-L-norleucine (CAS: 625845-34-3) is a specialized unnatural amino acid

derivative utilized extensively by drug development professionals and chemical biologists. It is

a critical building block for synthesizing ultra-sensitive, activity-based fluorogenic probes

targeting serine proteases [1]. Proper handling and disposal of this compound require a deep

understanding of its physicochemical behavior during Solid-Phase Peptide Synthesis (SPPS)

workflows. This guide provides step-by-step, self-validating protocols to ensure laboratory

safety, regulatory compliance, and operational efficiency.

Physicochemical Profile & Hazard Assessment
Before integrating 6-(Benzyloxy)-L-norleucine into your workflow, it is essential to understand

its physical properties and baseline hazards. While not classified as highly toxic, it is a

persistent organic compound that must be managed to prevent environmental contamination

[3].
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Property Specification / Value

Chemical Name 6-(Benzyloxy)-L-norleucine

Common Synonyms
(S)-2-amino-6-(benzyloxy)hexanoic acid; H-

Nle(6-OBzl)-OH

CAS Number 625845-34-3

Molecular Weight 237.30 g/mol

Chemical Formula C₁₃H₁₉NO₃

Physical Appearance White to off-white solid powder

Solubility Profile
Soluble in DMF, DMSO, NMP; Insoluble in non-

polar alkanes

Hazard Classification
Standard Laboratory Irritant

(Skin/Eye/Respiratory) [3]

Experimental Causality & Workflow Integration
The "Why" Behind the Chemistry: In the design of protease probes (such as PK101 for Human

Neutrophil Elastase or TJ44 for Granzyme B), the incorporation of 6-(Benzyloxy)-L-norleucine
is highly deliberate. The bulky, hydrophobic 6-benzyloxy side chain perfectly fills the capacious

S2 pocket of Granzyme B and the S4 pocket of Elastase [1, 2]. This spatial geometry mimics

natural bulky residues but provides enhanced binding strength via hydrophobic interactions,

conferring extreme enzymatic specificity [2].

During synthesis, this compound is dissolved in polar aprotic solvents and activated with

coupling reagents. Understanding this workflow is critical because the reagents used directly

dictate the downstream waste profile—transforming a benign solid powder into complex,

potentially hazardous liquid waste streams.
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Fig 1: Experimental workflow of 6-(Benzyloxy)-L-norleucine in SPPS and resulting waste

streams.

Standard Operating Procedures (SOP) for Disposal
To maintain absolute trustworthiness in laboratory safety, every disposal protocol must be a

self-validating system. This means each phase includes a mandatory verification check to

ensure the waste is chemically compatible and correctly segregated before moving to the next

step.

Protocol A: Solid Waste Disposal (Unused Reagent &
Consumables)
This protocol applies to empty reagent vials, contaminated spatulas, weighing papers, and

expired powder batches.

Collection: Gather all solid materials that have come into direct contact with 6-(Benzyloxy)-
L-norleucine.

Segregation: Place these items into a designated, puncture-resistant "Solid Organic Waste"

container lined with a chemically compatible poly-bag.

Validation Check (Causality):Visually inspect the bin to ensure no strong oxidizers (e.g.,

nitrates, peroxides) are present.Why? 6-(Benzyloxy)-L-norleucine is a stable organic

compound, but mixing any organic powder with strong oxidizers creates a severe

fire/explosion hazard.

Labeling: Affix a hazardous waste label marked explicitly as: "Non-Hazardous Solid

Chemical Waste - Contains Unnatural Amino Acid Derivatives."

Final Disposition: Transfer the sealed container to your facility's Environmental Health and

Safety (EHS) department for high-temperature incineration.
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Protocol B: Liquid Waste Disposal (SPPS Filtrates &
Washings)
Because 6-(Benzyloxy)-L-norleucine is processed in solution, liquid waste management is

the primary logistical challenge.

Solvent Categorization: Identify the solvents used during the peptide coupling and washing

phases.

Routing & Segregation:

Stream 1 (Halogenated): If Dichloromethane (DCM) or Trifluoroacetic acid (TFA) was

used, route the entire mixture to the "Halogenated Organic Waste" carboy.

Stream 2 (Non-Halogenated): If only DMF, DMSO, or Methanol was used, route to the

"Non-Halogenated Organic Waste" carboy.

Neutralization (Critical Step): If the waste contains residual TFA from the cleavage step,

slowly neutralize the filtrate with a weak base (e.g., saturated sodium bicarbonate) before

sealing the waste carboy. Why? Sealing acidic waste that may react with other organics can

lead to rapid gas evolution and catastrophic carboy rupture.

Validation Check (Causality):Use pH indicator strips to confirm the liquid waste is between

pH 6.0 and 8.0 before final capping. Leave the cap slightly vented (quarter-turn open) for 24

hours if any bubbling is observed.

Storage: Store the carboys in secondary containment within a ventilated flammable storage

cabinet until EHS pickup.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b2789768/docs?utm_src=pdf-body#comprehensive-operational-disposal-guide-for-6-benzyloxy-l-norleucine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2789768?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6-(Benzyloxy)-L-norleucine
Waste Source

Solid Waste
(Unused powder, PPE)

 Dry materials

Liquid Waste
(Reaction filtrates)

 Solvents & Washings

Halogenated Organics
(DCM, TFA mixtures)

 Contains Cl/F atoms

Non-Halogenated Organics
(DMF, DMSO, Ether)

 No Halogens

Click to download full resolution via product page

Fig 2: Decision matrix for segregating 6-(Benzyloxy)-L-norleucine laboratory waste streams.

Spill Response & Decontamination Plan
Immediate and correct action during a spill prevents cross-contamination and exposure.

For Minor Solid Spills: Don standard PPE (nitrile gloves, lab coat, safety glasses). Do not

dry-sweep the powder, as this causes aerosolization and inhalation risks. Instead, moisten a

paper towel with water or isopropanol, gently wipe up the powder, and dispose of the towel

following Protocol A.

For Minor Liquid Spills (Dissolved in Solvent): Immediately cover the spill with an inert

absorbent pad or vermiculite. Once absorbed, place the saturated material into a sealed

container labeled "Flammable Solid Waste containing DMF/Amino Acid Derivatives." Wash

the affected benchtop area thoroughly with soap and water to remove any microscopic

residue.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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